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Compound of Interest

Compound Name: Carbon dioxide

Cat. No.: B089486

Carbon dioxide is a colorless, odorless gas that is approximately 1.5 times heavier than air.[1]
This property means it can accumulate in low-lying and poorly ventilated areas, displacing
oxygen and creating a severe asphyxiation hazard.[1][2] The primary risks associated with CO2
are directly linked to its physical state and properties.

Principal Hazards:

e Asphyxiation: High concentrations of CO:2 displace oxygen in the air. Inhalation can quickly
lead to dizziness, confusion, and death by suffocation.[3] Normal air contains about 0.04%
COg2, but concentrations above 0.5% (5,000 ppm) can become dangerous.[3][4]

e Cryogenic Burns (Frostbite): Solid COz (dry ice) exists at -78.5°C (-109.3°F).[5] Direct
contact with skin can cause severe frostbite in seconds.[3][4] The rapid expansion of liquid
CO:2 or compressed CO:z gas from a cylinder can also produce cryogenic temperatures.[3][6]

o Over-Pressurization & Explosion: Dry ice sublimes directly from a solid to a gas, expanding
significantly in volume; one pound of dry ice produces about 250 liters of gaseous carbon
dioxide.[4] If stored in a sealed, airtight container, this sublimation can generate immense
pressure, leading to a violent explosion.[4][5] Gas cylinders are also under high pressure and
can become projectiles if damaged or mishandled.[7]

To contextualize these risks, regulatory bodies have established clear exposure limits for
gaseous COza.
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Parameter Value (ppm) Regulating Body/Source
Permissible Exposure Limit OSHA (8-hour time-weighted
5,000 ppm
(PEL) average)[3][8]
o ACGIH (8-hour time-weighted
Threshold Limit Value (TLV) 5,000 ppm
average)[3]
Short-Term Exposure Limit ACGIH (15-minute exposure)
30,000 ppm
(STEL) [3]
Immediately Dangerous to
40,000 ppm NIOSH/ACGIHI3]

Life/Health (IDLH)

Part 2: Disposal Protocol for Solid Carbon Dioxide
(Dry Ice)

The only professionally accepted method for disposing of unused dry ice is through
sublimation. This process must be managed to prevent the dangerous buildup of CO:2 gas.

Step-by-Step Disposal Methodology

» Select a Secure, Well-Ventilated Location: The ideal location is a certified chemical fume
hood.[5] If a fume hood is unavailable, a secure, open laboratory space with a high rate of air
exchange (a recommended minimum of 6 exchanges per hour) is acceptable.[3] Never
choose a cold room, environmental chamber, closet, or any confined space.[4][5]

o Use an Appropriate Container: Place the excess dry ice in a container that is not airtight. An
insulated but unsealed container like a Styrofoam chest is ideal.[5][9] Loosely place the lid
on top or leave it ajar to allow the gas to escape safely.

o Scientific Rationale: This step is critical to prevent a pressure-induced explosion. The
sublimation of dry ice into gaseous CO:z will cause any sealed container to fail
catastrophically.[4]

e Allow for Complete Sublimation: Let the container sit undisturbed until all the solid dry ice
has turned into gas. This process can take over 24 hours for a standard block.[10] Post a
warning sign indicating that dry ice is sublimating in the area.
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» Verify and Dispose of Container: Once you have visually confirmed that all dry ice has
sublimated, the empty container can be disposed of according to standard laboratory

procedures.[10]

Critical Prohibitions (What NOT to Do)

 NEVER dispose of dry ice in a sink, toilet, or drain. The extreme cold can cause thermal

shock, cracking pipes and damaging plumbing fixtures.[4][5]

 NEVER dispose of dry ice in the trash or an enclosed waste container. As the dry ice
sublimes, it will create a hazardous, oxygen-deficient atmosphere and poses an explosion
risk.[5][10]

 NEVER leave dry ice in an unsecured area, such as a hallway or open corridor where
ventilation may be insufficient.[4][5]

Dispose of Empty
Container

Allow to Sublime
Completely (>24h)

Move to Well-Ventilated Area
(e.g., Fume Hood)

Place in Insulated,

[2Es By IB Unsealed Container

CRITICAL: DO NOT
Place in Sealed Containers,
Sinks, or Trash

Click to download full resolution via product page
Caption: Workflow for the safe disposal of solid carbon dioxide (dry ice).

Part 3: Disposal Protocol for Gaseous Carbon
Dioxide Cylinders

The disposal of compressed gas cylinders is a regulated process that depends on cylinder
ownership and whether it is truly empty. Always treat a cylinder as if it is pressurized until
proven otherwise.[11]
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3. Contact Institutional EHS.
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Caption: Decision workflow for the proper disposal of compressed gas cylinders.

Methodology 1: Supplier Return (Rented/Leased
Cylinders)

This is the most straightforward and highly recommended disposal method.[12] Gas suppliers
have established procedures for collecting, reusing, and recycling their cylinders.[12][13]

Step-by-Step Protocol:
¢ Ensure the cylinder valve is firmly closed.

* Replace the valve protection cap.
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e Clearly mark the cylinder as "EMPTY" with a tag or label.[11]
o Segregate the empty cylinder from full cylinders in your designated storage area.

o Contact your gas supplier to arrange for pickup.

Methodology 2: Disposal of Owned Cylinders

Disposal of owned cylinders requires careful adherence to federal and local regulations. The
key distinction is whether the cylinder is "RCRA-empty." A compressed gas cylinder is
considered empty under the Resource Conservation and Recovery Act (RCRA) when its
internal pressure approaches atmospheric pressure.[14][15]

Protocol for "RCRA-Empty" Cylinders:

o Confirm Emptiness: Ensure the regulator shows a pressure at or very near atmospheric
pressure.

e Vent Residual Gas: In a well-ventilated fume hood, open the cylinder valve slowly to release
any minimal remaining pressure until the flow stops.[14]

+ Render Non-Pressurized: Close the valve. Remove the regulator.

o Prepare for Recycling: Clearly write "EMPTY" on the cylinder. Deface or remove the hazard
labels.[13][16]

o Contact Recycling Facility: Contact your local scrap metal recycler to confirm they accept
gas cylinders and to ask about their specific requirements.[12] Some facilities may require
the valve to be removed or the cylinder to be punctured, procedures that should only be
performed by trained personnel with the proper tools.[17]

Protocol for Cylinders Containing Residual Pressure:

e Do Not Vent: If a cylinder contains gas that cannot be used and is not empty, it is considered
hazardous waste.[14] Do not attempt to vent its contents.

o Label and Isolate: Secure the cylinder in a designated hazardous waste accumulation area.
Label it clearly with its contents and an indication that it is for disposal.
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Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or
a licensed hazardous waste disposal contractor for removal.[18] This is the only safe and
legal disposal path for pressurized or faulty cylinders.[14]

Part 4: Disposal Protocol for Liquid Carbon Dioxide

Liquid COz2 is stored in specialized, insulated containers (Dewars) or cylinders. Due to the

complexities of handling cryogenic liquids and the associated high pressures, disposal of

residual liquid CO2z should be managed by the supplier.

Step-by-Step Protocol:

Do Not Attempt to Vent or Dispose: Never attempt to dispose of residual liquid CO:z yourself.
Venting can lead to the formation of solid dry ice plugs, which can block safety relief devices
and cause catastrophic over-pressurization.[19][20]

Secure the Container: Close all valves securely.

Contact Supplier: Contact the gas supplier who provided the liquid COz. They have the
specialized equipment and procedures to safely decant the remaining liquid and
decommission or refill the container.[21][22]

References

Dry Ice Reminders.Environmental Health & Safety - West Virginia University. [Link]

Laboratory Dry Ice Pack Sheet — How to Keep Lab Samples Frozen and Safe.Mercury
Scientific. [Link]

Safety Considerations for Carbon Dioxide Use in Labs.Assurance Valve Systems. [Link]

Disposal of small empty compressed gas cylinders.Department of Toxic Substances Control.
[Link]

Dry Ice Handling Procedures.Environmental Health & Safety - University of Rochester. [Link]

Dry Ice Disposal Guidelines.Daniels Health. [Link]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pw.lacounty.gov/general/faq/index.cfm?Action=getAnswers&FaqID=JCFdNzdTMCAgCg%3D%3D&Theme=
https://dtsc.ca.gov/wp-content/uploads/sites/31/2018/05/100598.pdf
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.eiga.eu/uploads/documents/DOC164.pdf
https://www.eiga.eu/uploads/documents/DOC066.pdf
https://research.fiu.edu/documents/facilities/acf/documents/CarbonDioxideliquidCO2.pdf
https://www.4dryice.com/wp-content/uploads/2018/07/Liquid-CO2-MSDS.pdf
https://ehs.wvu.edu/laboratory-safety/fact-sheets/dry-ice-reminders
https://www.mercuryscientific.com/news-and-events/laboratory-dry-ice-pack-sheet-how-to-keep-lab-samples-frozen-and-safe
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://assurancevalve.com/blog/safety-considerations-for-carbon-dioxide-use-in-labs/
https://dtsc.ca.gov/wp-content/uploads/sites/31/2018/09/L-98-10.pdf
https://www.safety.rochester.edu/labsafety/dryice.html
https://www.danielshealth.com/sites/default/files/2021-01/Dry%20Ice%20Disposal%20Guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Dry Ice Disposal: One More Tip.Emory Research Administration News - ScholarBlogs. [Link]
How to Dispose of Empty Gas Cylinders.Meritus Gas Partners. [Link]

Disposal of Cylinders and Canisters.3M. [Link]

Waste Aerosols and Compressed Gas Cylinders.Minnesota Pollution Control Agency. [Link]
How To Dispose of Calibration Gas Cylinders.MESA Specialty Gases & Equipment. [Link]
Compressed Gas SOP.OSU Chemistry. [Link]

Safe Handling of Liquid Carbon Dioxide Containers that have Lost Pressure.European
Industrial Gases Association (EIGA). [Link]

What OSHA Says About CO2 Monitoring: Workplace Safety Guidelines.Aerosphere®. [Link]

Carbon Dioxide in Workplace Atmospheres.Occupational Safety and Health Administration
(OSHA). [Link]

Carbon Dioxide.PubChem, National Library of Medicine. [Link]
Liquid Carbon Dioxide (CO2) SDS (Safety Data Sheet) P-4573-D.FIU Research. [Link]
EIGA Standard.Scribd. [Link]

DOHS Carbon Dioxide (CO2) Safety Fact Sheet.National Institutes of Health Office of
Research Services. [Link]

EIGA - Doc 30-13 Disposal of Gases.Scribd. [Link]

Safety and Environmental Considerations in the Life Sciences Laboratory.American
Laboratory. [Link]

Liquid Carbon Dioxide - Safety Data Sheet.Airgas. [Link]
Occupational hazards of carbon dioxide exposure.ACS Chemical Health & Safety. [Link]

How do | dispose of compressed gas (CO2) cylinders?LA County Public Works. [Link]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://scholarblogs.emory.edu/ranews/2016/12/01/dry-ice-disposal-one-more-tip/
https://meritusgas.com/blog/how-to-dispose-of-empty-gas-cylinders
https://multimedia.3m.com/mws/media/649145O/disposal-of-cylinders-and-canisters.pdf
https://www.pca.state.mn.us/sites/default/files/w-hw4-22.pdf
https://mesagas.com/blog/how-to-dispose-of-calibration-gas-cylinders/
https://chemistry.osu.edu/sites/default/files/2020-03/compressed_gas_sop.pdf
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.eiga.eu/library/publication/doc-164-18-safe-handling-of-liquid-carbon-dioxide-containers-that-have-lost-pressure/
https://aerosphere.io/blogs/news/what-osha-says-about-co2-monitoring-workplace-safety-guidelines
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.osha.gov/sites/default/files/methods/id172.pdf
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/280
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://research.fiu.edu/ehs/wp-content/uploads/sites/5/2016/06/Carbon-Dioxide-Refrigerated-Liquid.pdf
https://www.scribd.com/document/365511048/EIGA-standard
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.ors.od.nih.gov/sr/dohs/safety/Laboratory/Gas%20Safety/Documents/Carbon%20Dioxide%20(CO2)%20Safety%20Fact%20Sheet.pdf
https://www.scribd.com/document/50017359/EIGA-Doc-30-13-Disposal-of-Gases
https://www.americanlaboratory.com/914-Application-Notes/167237-Safety-and-Environmental-Considerations-in-the-Life-Sciences-Laboratory/
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.airgas.com/msds/001014.pdf
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.chas.2c00035
https://pw.lacounty.gov/epd/hhw/articles/FaqDetail.aspx?id=107
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Refrigerated carbon dioxide storage at users' premises.European Industrial Gases
Association (EIGA). [Link]

e SAFETY TRAINING LEAFLET 06 CARBON DIOXIDE.European Industrial Gases
Association (EIGA). [Link]

e How to Dispose of Gas Cylinders.USAsafety.com. [Link]

o Carbon Dioxide Safety Data Sheet.Air Liquide. [Link]

o Hazardous Waste Disposal Guide.Dartmouth Policy Portal. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

. Safety Considerations for Carbon Dioxide Use in Labs [assurancevalve.com]
. pubs.acs.org [pubs.acs.org]

. ors.od.nih.gov [ors.od.nih.gov]

. UofR: EHS: Occupational Safety: Dry Ice Handling [safety.rochester.edu]

. ehs.wvu.edu [ehs.wvu.edu]

. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]

. public.spheracloud.net [public.spheracloud.net]

. aerospheremonitoring.com [aerospheremonitoring.com]

°
© 0] ~ » &) EaN w N -

. Dry Ice Disposal: One More Tip — Emory Research Administration News
[scholarblogs.emory.edu]

¢ 10. danielshealth.com [danielshealth.com]
e 11. pdf.benchchem.com [pdf.benchchem.com]
e 12. How to Dispose of Empty Gas Cylinders | Meritus Gas [meritusgas.com]

¢ 13. mesagas.com [mesagas.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.eiga.eu/library/publication/doc-66-22-refrigerated-carbon-dioxide-storage-at-users-premises/
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.eiga.eu/library/publication/doc-23-06-18-safety-training-leaflet-carbon-dioxide/
https://usasafety.com/news/how-to-dispose-of-gas-cylinders/
https://www.benchchem.com/product/b089486?utm_src=pdf-body
https://www.airliquide.com/sites/airliquide.com/files/2018/05/22/carbon-dioxide-sg-1001-07262.pdf
https://policy.dartmouth.edu/policy/hazardous-waste-disposal-guide
https://www.benchchem.com/product/b089486?utm_src=pdf-custom-synthesis
https://www.assurancevalve.com/safety-considerations-for-co2-use-in-labs
https://pubs.acs.org/doi/10.1016/j.jchas.2008.06.003
https://ors.od.nih.gov/sr/dohs/Documents/carbon-dioxide-safety-poster.pdf
https://www.safety.rochester.edu/ih/dryicehandle.html
https://www.ehs.wvu.edu/files/d/a4c25c41-bea6-4806-b106-52c4df749301/dry-ice-reminder-july-2023.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/liquid-CO2-msds.pdf
https://public.spheracloud.net/Pdf/1811576_2_1095978914.pdf
https://aerospheremonitoring.com/blogs/news/what-osha-says-about-co2-monitoring-workplace-safety-guidelines
https://scholarblogs.emory.edu/ranews/2016/12/01/dry-ice-disposal-one-more-tip/
https://scholarblogs.emory.edu/ranews/2016/12/01/dry-ice-disposal-one-more-tip/
https://www.danielshealth.com/sites/danielshealth.com/files/PDFs/Education%20Posters/Daniels-DryIceDisposal-USN211006.pdf
https://pdf.benchchem.com/134/Proper_Disposal_Procedures_for_Compressed_Air_Gas_Cylinders_in_a_Laboratory_Setting.pdf
https://meritusgas.com/how-to-dispose-empty-cylinders/
https://mesagas.com/blog/how-to-dispose-of-calibration-gas-cylinders/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 14,
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o« 22.

dtsc.ca.gov [dtsc.ca.gov]

pca.state.mn.us [pca.state.mn.us]

multimedia.3m.com [multimedia.3m.com]

usasafety.com [usasafety.com]

How do | dispose of compressed gas (CO2) cylinders? [pw.lacounty.gov]
eiga.eu [eiga.eu]

eiga.eu [eiga.eu]

research.fiu.edu [research.fiu.edu]

4dryice.com [4dryice.com]

 To cite this document: BenchChem. [Part 1: Core Safety Directives & Hazard Analysis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089486#carbon-dioxide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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